Cas no 660856-33-7 (Benzonitrile, 3-[[5-(4-methylbenzoyl)-2-thiazolyl]amino]-)
660856-33-7 structure
Product Name:Benzonitrile, 3-[[5-(4-methylbenzoyl)-2-thiazolyl]amino]-
CAS No:660856-33-7
MF:C18H13N3OS
MW:319.380322217941
CID:1702527
PubChem ID:71375227
Update Time:2025-04-21
Benzonitrile, 3-[[5-(4-methylbenzoyl)-2-thiazolyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3-[[5-(4-methylbenzoyl)-2-thiazolyl]amino]-
- 3-[[5-(4-methylbenzoyl)-1,3-thiazol-2-yl]amino]benzonitrile
- DTXSID30797976
- SCHEMBL5635565
- 660856-33-7
- 3-{[5-(4-Methylbenzoyl)-1,3-thiazol-2-yl]amino}benzonitrile
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- Inchi: 1S/C18H13N3OS/c1-12-5-7-14(8-6-12)17(22)16-11-20-18(23-16)21-15-4-2-3-13(9-15)10-19/h2-9,11H,1H3,(H,20,21)
- InChI Key: RKFREALASLUJCW-UHFFFAOYSA-N
- SMILES: S1C(=NC=C1C(C1C=CC(C)=CC=1)=O)NC1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 319.07809
- Monoisotopic Mass: 319.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 65.78
Benzonitrile, 3-[[5-(4-methylbenzoyl)-2-thiazolyl]amino]- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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